Cas no 5710-07-6 (3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one)

3-Bromo-3,4,4a,5,6,7,8,8a-octahydro-1H-naphthalen-2-one is a brominated cyclic ketone with a partially hydrogenated naphthalene backbone. This compound is of interest in synthetic organic chemistry due to its functionalized structure, which serves as a versatile intermediate for further derivatization. The presence of both a bromine substituent and a ketone group allows for selective reactivity in nucleophilic substitution or reduction reactions. Its octahydronaphthalene core provides a rigid framework, useful in the synthesis of complex polycyclic systems. The product is typically employed in research settings for the development of pharmaceuticals, agrochemicals, or fine chemicals, where its structural features enable precise modifications. Proper handling and storage are recommended due to its potential reactivity.
3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one structure
5710-07-6 structure
Product name:3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one
CAS No:5710-07-6
MF:C10H15BrO
MW:231.129502534866
MDL:MFCD32067720
CID:946482
PubChem ID:272748

3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one
    • CTK5A6279; NSC117436; Trans-3(e)brom-2-decalon; 3-Bromo-trans-2-decalon; AG-J-05898; 3-Bromo-2-decalone; 3-bromo-trans-decalin-2-one; AR-1F2321; 3-bromooctahydronaphthalen-2(1h)-one; AC1Q6DDZ; AC1L6S89; Trans-3(a)brom-2-decalon; 3-Brom-trans-2-dekalon;
    • DTXSID10297707
    • 2(1H)-Naphthalenone, 3-bromooctahydro-
    • NSC-117436
    • NSC117436
    • 3-bromooctahydronaphthalen-2(1h)-one
    • 3-Bromo-2-decalone
    • 5710-07-6
    • MDL: MFCD32067720
    • Inchi: InChI=1S/C10H15BrO/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h7-9H,1-6H2
    • InChI Key: UHWFJMIIIQHSRW-UHFFFAOYSA-N
    • SMILES: C1CCC2CC(=O)C(CC2C1)Br

Computed Properties

  • Exact Mass: 230.03065
  • Monoisotopic Mass: 230.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.91920

3-bromo-3,4,4a,5,6,7,8,8a-octahydro-1h-naphthalen-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1001828-5g
3-bromo-2-decalone
5710-07-6 95%
5g
$2300 2024-08-02

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